Cas no 1273577-42-6 ((3R)-pyrrolidine-3-carboxamide hydrochloride)

• Product Name: (3R)-pyrrolidine-3-carboxamide hydrochloride
• CAS No: 1273577-42-6
• MF: C₅H₁₁ClN₂O
• MW: 150.606640100479
• MDL: MFCD17171383
• CID: 1032419
• Update Time: 2025-06-13

(3R)-pyrrolidine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Pyrrolidine-3-carboxamide Hydrochloride
• (3R)-pyrrolidine-3-carboxamide hydrochloride
• (R)-Pyrrolidine-3-carboxamide HCl
• (3R)-3-PYRROLIDINECARBOXAMIDE
• AK122026
• AX8225374
• (R)-PYRROLIDINE-3-CARBOXAMIDE, HCL
• AB0183054
• Z9357
• (R);-Pyrrolidine-3-carboxamide hydrochloride
• 3-Pyrrolidinecarboxamide, hydrochloride (1:1), (3R)-
• (3R)-3-Pyrrolidinecarboxamide hydrochloride, AldrichCPR

• MDL： MFCD17171383
• Inchi： 1S/C5H10N2O.ClH/c6-5(8)4-1-2-7-3-4;/h4,7H,1-3H2,(H2,6,8);1H/t4-;/m1./s1
• InChI Key： GCPFRHSIYOIWDY-PGMHMLKASA-N
• SMILES： Cl.O=C([C@H]1CNCC1)N

Computed Properties

• Exact Mass: 150.05600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Topological Polar Surface Area: 55.1

Experimental Properties

• PSA: 55.12000
• LogP: 0.91230

Additional information on (3R)-pyrrolidine-3-carboxamide hydrochloride

Introduction to (3R)-Pyrrolidine-3-Carboxamide Hydrochloride (CAS No. 1273577-42-6)

(3R)-Pyrrolidine-3-carboxamide hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 1273577-42-6, this compound belongs to the pyrrolidine class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug design.

The< strong>structure of (3R)-pyrrolidine-3-carboxamide hydrochloride features a chiral center at the 3-position of the pyrrolidine ring, which is crucial for its pharmacological properties. Chiral compounds often exhibit different biological activities depending on their stereochemistry, and the (3R) configuration has been extensively studied for its potential benefits in medicinal chemistry. This specificity makes it a focus of interest for researchers developing novel therapeutic agents.

In recent years, there has been a surge in research aimed at identifying new pharmacophores that can modulate biological pathways effectively. The< strong>pyrrolidine scaffold is particularly noteworthy due to its presence in numerous bioactive molecules, including antibiotics, antivirals, and anticancer agents. The incorporation of a carboxamide group at the 3-position introduces additional functional diversity, enabling further chemical modifications to tailor the compound's properties for specific applications.

One of the most compelling aspects of (3R)-pyrrolidine-3-carboxamide hydrochloride is its< strong>potential in drug discovery. Researchers have leveraged its structure to develop inhibitors targeting various enzymes and receptors involved in disease pathways. For instance, studies have explored its interactions with proteases and kinases, which are key players in conditions such as inflammation and cancer. The ability to fine-tune the< strong>chemical structure allows for the optimization of potency, selectivity, and pharmacokinetic profiles.

The< strong>hydrochloride salt form of this compound is particularly advantageous in pharmaceutical formulations due to its improved solubility in water. This property is critical for drug delivery systems, as it facilitates intravenous administration and enhances bioavailability. Additionally, the stability provided by the hydrochloride salt ensures that the compound remains effective throughout storage and transportation, making it suitable for industrial-scale production.

Recent advancements in computational chemistry have enabled more efficient screening of< strong>bioactive compounds, including (3R)-pyrrolidine-3-carboxamide hydrochloride. Molecular docking simulations and virtual screening have identified potential binding interactions with target proteins, providing insights into its mechanism of action. These computational approaches complement experimental techniques such as X-ray crystallography and NMR spectroscopy, allowing researchers to validate their hypotheses and refine their designs.

The< strong>pharmacological significance of this compound cannot be overstated. Preclinical studies have demonstrated promising results in models of various diseases, highlighting its therapeutic potential. For example, derivatives of pyrrolidine-based molecules have shown efficacy in reducing inflammation by inhibiting cytokine production and modulating immune responses. Such findings underscore the importance of continued research into this class of compounds.

In conclusion, (3R)-pyrrolidine-3-carboxamide hydrochloride (CAS No. 1273577-42-6) represents a significant advancement in pharmaceutical chemistry. Its unique< strong>structural features, combined with its favorable physicochemical properties, make it a versatile tool for drug development. As research progresses, we can expect to see more innovative applications emerging from this compound and related derivatives. The ongoing exploration of its pharmacological properties promises to contribute valuable insights into disease mechanisms and therapeutic strategies.